2,5-Dimethoxy-cinnamyl chloride

• Molecular Formula: C11H13ClO2
• Molecular Weight: 212.67 g/mol
• IUPAC Name: 2-(3-chloroprop-1-enyl)-1,4-dimethoxybenzene
• InChI: InChI=1S/C11H13ClO2/c1-13-10-5-6-11(14-2)9(8-10)4-3-7-12/h3-6,8H,7H2,1-2H3
• InChI Key: FHTDVCRQVRNGNC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C=CCCl

Description

2,5-Dimethoxy-cinnamyl chloride is an aromatic chloride derivative featuring a cinnamyl group (a propenylbenzene backbone) with methoxy substituents at the 2- and 5-positions of the benzene ring. The cinnamyl chloride moiety typically confers electrophilic reactivity, enabling participation in Friedel-Crafts alkylation, nucleophilic substitution, or coupling reactions. The electron-donating methoxy groups may modulate its reactivity and solubility compared to non-substituted analogs .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

(2,5-Dimethoxyphenyl)acetyl Chloride (CAS 52711-92-9)

• Molecular Formula : C₁₀H₁₁ClO₃
• Molecular Weight : 214.65 g/mol
• Application : Used as a dye or metabolite in staining applications .
• Key Differences : Unlike 2,5-dimethoxy-cinnamyl chloride, this compound features an acetyl chloride group (-COCl) directly attached to the dimethoxybenzene ring. The acetyl group may reduce electrophilicity compared to the cinnamyl chloride’s propenyl chain, which is more conducive to conjugation-driven reactions.

4-Chloro-2,5-dimethylbenzenesulfonyl Chloride (CAS 88-49-3)

• Molecular Formula : C₈H₈Cl₂O₂S
• Molecular Weight : 239.12 g/mol
• Melting Point : 48–50°C
• Application : Employed in custom synthesis, likely for sulfonamide derivatives .
• Key Differences : The sulfonyl chloride (-SO₂Cl) group is significantly more reactive than cinnamyl chloride, enabling sulfonation reactions. The additional methyl groups may sterically hinder reactivity compared to the methoxy substituents in 2,5-dimethoxy-cinnamyl chloride.

1-Chloro-2,4-dinitrobenzene (CAS 97-00-7)

• Molecular Formula : C₆H₃ClN₂O₄
• Molecular Weight : 202.55 g/mol
• Application : A nitro-substituted aromatic chloride used as a chemical intermediate .
• Key Differences : The electron-withdrawing nitro groups contrast sharply with the electron-donating methoxy groups in 2,5-dimethoxy-cinnamyl chloride, leading to divergent reactivity profiles. Nitro groups enhance electrophilicity at the chlorine-bearing carbon, whereas methoxy groups may stabilize intermediates through resonance.

Phenethylamine Hydrochlorides (e.g., CAS 25505-65-1, 3166-74-3)

• Examples: 4-Methyl-2,5-dimethoxyphenethylamine hydrochloride (C₁₁H₁₇NO₂·ClH) 2,5-Dimethoxyphenethylamine hydrochloride (C₁₀H₁₅NO₂)
• Applications : Psychoactive research compounds subject to legal restrictions .
• Key Differences : These are amine salts rather than chlorides, with pharmacological activity linked to serotonin receptor modulation. Their dimethoxy substitution pattern is analogous but functionally distinct due to the absence of a reactive chloride group.

Comparative Data Table

Compound	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Functional Group	Primary Application
2,5-Dimethoxy-cinnamyl chloride*	Not provided	Inferred ~228–240	N/A	Cinnamyl chloride	Synthetic intermediate
(2,5-Dimethoxyphenyl)acetyl Chloride	C₁₀H₁₁ClO₃	214.65	N/A	Acetyl chloride	Dye production
4-Chloro-2,5-dimethylbenzenesulfonyl chloride	C₈H₈Cl₂O₂S	239.12	48–50	Sulfonyl chloride	Custom synthesis
1-Chloro-2,4-dinitrobenzene	C₆H₃ClN₂O₄	202.55	N/A	Nitroaromatic chloride	Chemical intermediate
2,5-Dimethoxyphenethylamine HCl	C₁₀H₁₅NO₂	193.23	N/A	Phenethylamine	Psychoactive research

*Hypothetical data inferred from analogs.

Reactivity and Hazard Considerations

• Electrophilic Reactivity : Cinnamyl chlorides are generally more reactive than acetyl or sulfonyl chlorides in alkylation reactions due to their conjugated double bonds, which stabilize transition states .
• Hazards : While specific toxicological data for 2,5-dimethoxy-cinnamyl chloride are unavailable, similar chlorinated compounds (e.g., 1-chloro-2,4-dinitrobenzene) require precautions to avoid inhalation, skin contact, or eye exposure. Precautionary measures from analogs include:
  • P261 : Avoid breathing dust/fume/gas.
  • P262 : Prevent skin/eye contact .